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Compound of Interest

Compound Name: Ethyllucidone

Cat. No.: B7982013 Get Quote

Disclaimer: Publicly available scientific literature on Ethyllucidone is exceptionally limited. A

comprehensive review reveals a significant lack of specific data regarding its biological

activities, associated signaling pathways, and detailed experimental protocols. There is notable

confusion in scientific literature and commercial databases between Ethyllucidone and a

structurally similar compound, Lucidone. The biological activity data presented herein

predominantly pertains to Lucidone and should not be directly attributed to Ethyllucidone
without independent experimental verification. This guide summarizes the available information

on Ethyllucidone and leverages data from its close structural analog, Lucidone, to provide a

relevant framework for researchers.

Core Molecular Information
Ethyllucidone is a chalcone, a class of natural products characterized by a three-carbon α,β-

unsaturated carbonyl system that connects two aromatic rings.[1] It has been reported to be

isolated from the roots of Lindera strychnifolia.[1][2] While there is some conflicting information

in various databases, the most consistent data, associated with its CAS number, is presented

below.

Table 1: Physicochemical Properties of Ethyllucidone
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Property Value Source(s)

CAS Number 1195233-59-0 [3][4]

Molecular Formula C₁₇H₁₆O₄

Molecular Weight 284.31 g/mol

Chemical Class Chalcone, Flavonoid

Natural Source(s)
Lindera strychnifolia, Lindera

aggregata

Appearance Yellow powder

It is crucial to distinguish Ethyllucidone from the closely related compound Lucidone. The

structural difference lies in the presence of an ethoxy group (-OCH₂CH₃) in Ethyllucidone
where Lucidone possesses a hydroxyl group (-OH). This seemingly minor variation can

significantly influence the compound's physicochemical properties and biological activity.

Putative Biological Activity and Signaling Pathways
(Inferred from Lucidone)
Due to the absence of specific biological data for Ethyllucidone, this section focuses on the

well-documented activities of its structural analog, Lucidone. Lucidone has demonstrated

significant anti-inflammatory and antioxidant properties.

Lucidone has been shown to exert potent anti-inflammatory effects by inhibiting key

inflammatory mediators and signaling pathways. Its mechanism of action is primarily attributed

to the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase

(MAPK) signaling pathways.

Table 2: Comparative Anti-inflammatory Activity of Lucidone and Standard Drugs
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Compound
Target
Mediator

Assay System
Efficacy (IC₅₀
or %
Inhibition)

Reference(s)

Lucidone Nitric Oxide (NO)
LPS-stimulated

RAW 264.7 cells
IC₅₀: 2.77 µg/mL

Prostaglandin E₂

(PGE₂)

LPS-stimulated

RAW 264.7 cells

At 10 µg/mL,

reduced PGE₂

from 846 pg/mL

to 154 pg/mL

Tumor Necrosis

Factor-α (TNF-α)

LPS-stimulated

RAW 264.7 cells

Concentration-

dependent

inhibition

Dexamethasone Nitric Oxide (NO)
LPS-stimulated

RAW 264.7 cells

IC₅₀: 34.60

µg/mL

Ibuprofen
Prostaglandin E₂

(PGE₂)

LPS-stimulated

RAW 264.7 cells

Significantly

suppressed

PGE₂ production

at 130 µM

This data is for Lucidone, not Ethyllucidone.

The NF-κB pathway is a critical regulator of the inflammatory response. Inflammatory stimuli,

such as lipopolysaccharide (LPS), trigger the phosphorylation and subsequent degradation of

IκBα, an inhibitory protein. This allows the NF-κB dimer to translocate to the nucleus, where it

initiates the transcription of pro-inflammatory genes, including iNOS (producing NO), COX-2

(producing PGE₂), and various cytokines like TNF-α. Lucidone has been found to inhibit the

phosphorylation of IκB kinase (IKK), thereby preventing IκBα degradation and blocking NF-κB's

nuclear translocation and activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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